3-bromo-9H-pyrido[2,3-b]indole
Overview
Description
3-bromo-9H-pyrido[2,3-b]indole is a useful research compound. Its molecular formula is C11H7BrN2 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Alkaloids : 3-bromoacetyl-2-tertbutoxycarbonylaminoindole is used to synthesize complex structures like imidazo[4′,5′:3,4]pyrido[2,3-b]indoles, which are crucial in the formal synthesis of alkaloids such as grossularines-1 and 2 (Molina et al., 1998).
Chemical Selectivity : Polyfunctionalized pyrido[2,3-b]indoles, synthesized through multicomponent domino reactions, demonstrate high chemo- and regioselectivities, making them valuable in chemical research (Hu et al., 2014).
Biological Effects : Derivatives like 3-amino-9H-pyrido[3,4-b]indole are known effectors in inducing sister chromatid exchanges in human cells, highlighting their biological activity and potential applications in genetic studies (Tada et al., 1983).
Mutagenicity Studies : Compounds like 2-amino-9H-pyrido[2,3-b]indole have been identified as potent mutagens, particularly affecting Salmonella typhimurium strains, which is significant in the study of carcinogens (Yoshida et al., 1978).
Catalysis and Synthesis : The compound is also used in catalytic processes, such as in Pd-NHC catalyzed Suzuki–Miyaura coupling reactions, for synthesizing 3-bromo-9H-pyrido[2,3-b]indole-6-sulfonamides (Reddy et al., 2019).
Material Science Applications : New bipolar host molecules derived from this compound were synthesized for use in blue phosphorescent organic light-emitting diodes, demonstrating its utility in advanced material science (Cho et al., 2014).
Properties
IUPAC Name |
3-bromo-9H-pyrido[2,3-b]indole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrN2/c12-7-5-9-8-3-1-2-4-10(8)14-11(9)13-6-7/h1-6H,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJYTWNRGOGEHRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)N=CC(=C3)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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